Cas no 1063734-43-9 (ethyl 4-(chlorosulfonyl)-3-fluorobenzoate)

Ethyl 4-(chlorosulfonyl)-3-fluorobenzoate is a fluorinated benzoate ester derivative featuring a reactive chlorosulfonyl group, making it a valuable intermediate in organic synthesis. Its structure enables selective functionalization, particularly in pharmaceutical and agrochemical applications where fluorinated aromatic compounds are essential. The chlorosulfonyl moiety facilitates further derivatization through nucleophilic substitution, while the ethyl ester group enhances solubility and stability during reactions. This compound is particularly useful in the synthesis of sulfonamides and other sulfonyl-based derivatives. Its well-defined reactivity profile and compatibility with various reaction conditions make it a practical choice for researchers developing novel bioactive molecules or advanced materials. Proper handling under inert conditions is recommended due to its moisture-sensitive nature.

ethyl 4-(chlorosulfonyl)-3-fluorobenzoate structure

1063734-43-9 structure

Product Name:ethyl 4-(chlorosulfonyl)-3-fluorobenzoate

CAS No:1063734-43-9

MF:C₉H₈ClFO₄S

MW:266.673824310303

MDL:MFCD29762918

CID:4570232

PubChem ID:57732037

Update Time:2025-06-07

ethyl 4-(chlorosulfonyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(chlorosulfonyl)-3-fluoro-, ethyl ester
- ethyl 4-(chlorosulfonyl)-3-fluorobenzoate
- MDL： MFCD29762918
- Inchi： 1S/C9H8ClFO4S/c1-2-15-9(12)6-3-4-8(7(11)5-6)16(10,13)14/h3-5H,2H2,1H3
- InChI Key： YWZRABLZZFXQJI-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(S(Cl)(=O)=O)C(F)=C1

Computed Properties

Exact Mass: 265.9815858g/mol
Monoisotopic Mass: 265.9815858g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 68.8Å²

ethyl 4-(chlorosulfonyl)-3-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-257185-0.05g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	0.05g	$101.0	2024-06-18
Enamine	EN300-257185-0.1g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	0.1g	$152.0	2024-06-18
Enamine	EN300-257185-0.25g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	0.25g	$216.0	2024-06-18
Enamine	EN300-257185-0.5g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	0.5g	$407.0	2024-06-18
Enamine	EN300-257185-1.0g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	1.0g	$528.0	2024-06-18
Enamine	EN300-257185-2.5g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	2.5g	$1034.0	2024-06-18
Enamine	EN300-257185-5.0g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	5.0g	$1530.0	2024-06-18
Enamine	EN300-257185-10.0g	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%	10.0g	$2269.0	2024-06-18
Chemenu	CM475338-250mg	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%+	250mg	$279	2023-03-01
Chemenu	CM475338-500mg	ethyl 4-(chlorosulfonyl)-3-fluorobenzoate	1063734-43-9	95%+	500mg	$496	2023-03-01